![molecular formula C12H14F3NO2S B2669190 3-((2-(Trifluoromethyl)benzyl)amino)tetrahydrothiophene 1,1-dioxide CAS No. 1019559-38-6](/img/structure/B2669190.png)
3-((2-(Trifluoromethyl)benzyl)amino)tetrahydrothiophene 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-((2-(Trifluoromethyl)benzyl)amino)tetrahydrothiophene 1,1-dioxide” is a chemical compound with the molecular formula C12H14F3NO2S. It is used in laboratory chemicals .
Synthesis Analysis
The synthesis of trifluoromethyl amines has been developed based on CF3SO2Na-based trifluoromethylation of secondary amines . This method has been extended to the configuration of perfluoroalkyl amines using RfSO2Na . The advantages of this method include good functional group tolerance, mild conditions, and the use of inexpensive or easy-to-handle materials .Scientific Research Applications
Synthesis and Characterization
- Preparation of Heterocyclic Compounds : A study detailed the preparation of 2,2-bis(trifluoromethyl)-1,3-heterocyclic compounds through the reaction of 2,2,4,4-tetrakis(trifluoromethyl)-1,3-dithietane with bifunctional compounds, highlighting the synthesis approach for trifluoromethylated heterocycles (T. Kitazume & N. Ishikawa, 1974).
- Organic Semiconductors : Another study synthesized and characterized benzo[1,2-b:3,4-b':5,6-b'']trithiophene oligomers for potential use as organic semiconductors, demonstrating the application of similar structures in electronic devices (T. Kashiki et al., 2011).
Applications in Catalysis
- Oxidation Catalysis : A coordination network involving a similar tetrahydrothiophene structure was found to catalyze aerobic oxidations, indicating the potential catalytic applications of related compounds (J. Han & C. Hill, 2007).
Safety and Hazards
“3-((2-(Trifluoromethyl)benzyl)amino)tetrahydrothiophene 1,1-dioxide” is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1,1-dioxo-N-[[2-(trifluoromethyl)phenyl]methyl]thiolan-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F3NO2S/c13-12(14,15)11-4-2-1-3-9(11)7-16-10-5-6-19(17,18)8-10/h1-4,10,16H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIPXKGCPOJGKFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1NCC2=CC=CC=C2C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((2-(Trifluoromethyl)benzyl)amino)tetrahydrothiophene 1,1-dioxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.